2-(2,6-Dimethylphenyl)ethanol
Overview
Description
2-(2,6-Dimethylphenyl)ethanol, also known as alpha-phenylethyl alcohol, is a secondary alcohol with a molecular formula of C10H14O. It is a colorless liquid with a floral, rose-like odor and is widely used in the fragrance and flavor industry. In recent years, 2-(2,6-Dimethylphenyl)ethanol has gained attention in the scientific research community due to its potential applications in various fields.
Scientific Research Applications
X-Ray Crystal Structures of Molecular Complexes
The formation of molecular complexes involving 2-(2,6-Dimethylphenyl)ethanol has been explored, such as the study by Toda, Tanaka, and Mak (1985) which investigated the structures of molecular complexes with alcohols, including ethanol. This research is significant in understanding the behavior of these complexes under various conditions, potentially impacting areas like material science and molecular engineering (Toda, Tanaka, & Mak, 1985).
Organometallic Chemistry
In the field of organometallic chemistry, 2-(2,6-Dimethylphenyl)ethanol has been involved in the synthesis of stable tricoordinate phosphorus(V) compounds, as described by van der Knaap, Vos, and Bickelhaupt (1983). This research could have implications for developing new organometallic compounds with unique properties and applications (van der Knaap, Vos, & Bickelhaupt, 1983).
Synthesis of Indoles
The compound has been used in the synthesis of indoles, as reported by Tanaka, Yasuo, Aizawa, and Torii (1989). This synthesis process is crucial for the production of compounds that may have pharmaceutical and chemical industry applications (Tanaka, Yasuo, Aizawa, & Torii, 1989).
Oxidative Polymerization
A study by Mahajan et al. (1991) focused on the oxidative polymerization of 2,6-Dimethylphenol, a compound related to 2-(2,6-Dimethylphenyl)ethanol. This research is relevant in polymer chemistry, particularly in understanding how different catalysts and conditions affect polymerization processes (Mahajan et al., 1991).
Boron Trifluoride/Ethanol-Catalyzed Synthesis
Steiger and Anson (1997) explored the sensitivity of boron trifluoride/ethanol-catalyzed synthesis to ethanol concentration. Their findings could have implications for optimizing reaction conditions in synthetic chemistry (Steiger & Anson, 1997).
Formation of Organooxotin Clusters
Research on the formation of asymmetric pentameric and tetrameric organooxotin clusters by Murugavel and Shanmugan (2008) revealed insights into cluster formation through dearylation, potentially impacting the field of inorganic chemistry (Murugavel & Shanmugan, 2008).
Mechanism of Action
Target of Action
It is known that similar compounds have been used in the treatment of arrhythmias and chronic neuropathic pain via peripheral nerve blocking
Biochemical Pathways
It is known that similar compounds can affect various biochemical pathways, including those involved in pain signaling and nerve conduction
Pharmacokinetics
Variability in ethanol pharmacokinetics stems from a combination of both genetic and environmental factors, and also from the nonlinear nature of ethanol disposition, experimental design, subject selection strategy and dose dependency . These factors may also influence the pharmacokinetics of 2-(2,6-Dimethylphenyl)ethanol.
Result of Action
It is known that similar compounds can have various effects, including the inhibition of nerve conduction and the reduction of pain signaling
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can affect the action of similar compounds
properties
IUPAC Name |
2-(2,6-dimethylphenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O/c1-8-4-3-5-9(2)10(8)6-7-11/h3-5,11H,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQTWNZAKBJDDAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70275086 | |
Record name | 2-(2,6-dimethylphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70275086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dimethylphenyl)ethanol | |
CAS RN |
30595-80-3 | |
Record name | 2,6-Dimethylbenzeneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30595-80-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2,6-dimethylphenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70275086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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